Ethyl 3-[3-(trifluoromethyl)phenyl]-2H-isoindole-1-carboxylate

• CAS No.: 61295-10-1
• Molecular Formula: C18H14F3NO2
• Molecular Weight: 333.3 g/mol
• IUPAC Name: ethyl 3-[3-(trifluoromethyl)phenyl]-2H-isoindole-1-carboxylate
• InChI: InChI=1S/C18H14F3NO2/c1-2-24-17(23)16-14-9-4-3-8-13(14)15(22-16)11-6-5-7-12(10-11)18(19,20)21/h3-10,22H,2H2,1H3
• InChI Key: KYMJLNPIIZATST-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C=CC=CC2=C(N1)C3=CC(=CC=C3)C(F)(F)F

Description

Ethyl 3-[3-(trifluoromethyl)phenyl]-2H-isoindole-1-carboxylate is a useful research compound. Its molecular formula is C18H14F3NO2 and its molecular weight is 333.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the procedure described in Example 1, 1,3-dihydro-1-methyl-5-(α, α, α-trifluoro-m-tolyl)-2H-1,4-benzodiazepin-2-one is reacted with diethylcarbonate in the presence of sodium hydride, and there is obtained 3-(α, α, α-trifluoro-m-tolyl)-isoindole-1-carboxylic acid ethyl ester, having a melting point of 155°-157° C. Recrystallization from ethanol does not increase the melting point.